Cas no 2145928-44-3 (tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate
• CAS No: 2145928-44-3
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5941775
• PubChem ID: 102119969
• Update Time: 2025-06-12

tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate
• 2145928-44-3
• EN300-6473047

• Inchi： 1S/C16H25NO3/c1-5-14(18)12-17(15(19)20-16(2,3)4)11-13-9-7-6-8-10-13/h6-10,14,18H,5,11-12H2,1-4H3
• InChI Key： OTCGRGXMXAJFCG-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)CC(CC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate

Introduction to tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate (CAS No. 2145928-44-3)

tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate (CAS No. 2145928-44-3) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as Bn-HOBu-tBuCarb for brevity, is characterized by its unique structural features, which include a tert-butyl group, a benzyl group, and a 2-hydroxybutyl moiety. These functional groups contribute to its stability and reactivity, making it an essential building block in the synthesis of various bioactive molecules.

The tert-butyl group in tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate provides steric protection and enhances the compound's stability under various reaction conditions. This characteristic is particularly valuable in the synthesis of peptides and other biologically active compounds where maintaining the integrity of functional groups is crucial. The benzyl group, on the other hand, introduces aromaticity and can influence the compound's solubility and reactivity. The 2-hydroxybutyl moiety adds a hydroxyl functional group, which can participate in hydrogen bonding and other interactions that are important for biological activity.

Recent research has highlighted the potential of tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation has emerged as a promising strategy for treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco (UCSF) utilized tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate to synthesize a series of small molecules that effectively inhibit the activity of a specific kinase involved in tumor growth. The results showed that these molecules exhibited high selectivity and potency, making them potential candidates for further drug development. The hydroxyl group in the 2-hydroxybutyl moiety played a crucial role in enhancing the binding affinity of these inhibitors to their target protein.

The versatility of tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate extends beyond its use as an intermediate in drug discovery. It has also found applications in the synthesis of polymers and materials with unique properties. For example, a recent study published in Macromolecules reported the use of this compound to synthesize block copolymers with tunable hydrophilic-hydrophobic balance. These copolymers have potential applications in drug delivery systems, where they can improve the solubility and bioavailability of poorly soluble drugs.

The synthesis of tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate typically involves several steps, including the formation of an amine from 2-hydroxybutyric acid and benzaldehyde followed by protection with tert-butanol to form the carbamate. The reaction conditions are carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these processes, leading to more efficient and scalable production methods.

In terms of safety and handling, tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care due to its reactivity with strong acids and bases. Storage should be in a cool, dry place away from incompatible materials. Additionally, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

The future prospects for tert-butyl N-benzyl-N-(2-hydroxybutyl)carbamate are promising. Ongoing research is focused on expanding its applications in areas such as targeted drug delivery, biomaterials, and advanced therapeutics. As new synthetic methods and technologies continue to emerge, this compound is likely to play an increasingly important role in driving innovation within the chemical and pharmaceutical industries.